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Introduction

Quantum computing holds the promise of revolutionizing fields ranging from materials science
to drug discovery.[1] A critical requirement for building a functional quantum computer is the
development of robust quantum bits (qubits) with long coherence times.[2] Spin qubits in silicon
are a leading platform due to their potential for scalability and compatibility with existing
semiconductor manufacturing techniques.[3][4]

However, naturally occurring silicon contains about 4.7% of the Silicon-29 (2°Si) isotope, which
possesses a nuclear spin.[2][5] This nuclear spin acts as a magnetic noise source, causing the
delicate quantum state of the qubit to decohere, leading to computational errors.[1][6] To
overcome this limitation, researchers utilize isotopically purified Silicon-28 (28Si), which is a
spin-free "semiconductor vacuum," to host the qubits.[5][7][8] This environment drastically
reduces decoherence, enabling significantly longer coherence times.[3][9]

This document provides a detailed overview of the experimental setup and protocols for
measuring the two fundamental coherence times of a spin qubit in 28Si:

o T (Spin-Lattice Relaxation Time): The timescale over which a qubit in its excited state |1)
decays to the ground state |0) by losing energy to its environment.[10]
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e T2 (Spin Dephasing Time): The timescale over which a qubit loses its quantum phase
information, which is crucial for maintaining a superposition state.[10]

Experimental Setup

The measurement of qubit coherence in 28Si requires a sophisticated setup that combines
cryogenic temperatures, precise electromagnetic control, and sensitive readout techniques.

Key Components:

« |sotopically Enriched 28Si Substrate: The foundation of the device is a silicon chip that has
been purified to minimize the concentration of 2°Si, often to parts-per-million levels.[1][5][8]
This can be achieved through methods like ion implantation or by using material from
sources like the Avogadro Project.[5][6]

e Qubit Device: Electron spins confined in quantum dots are a common choice for qubits in
silicon.[4][11] These are formed by a pattern of metallic gates on the surface of the 28Si chip,
which electrostatically confine single electrons.

e Cryogenic Environment: A dilution refrigerator is used to cool the device to temperatures in
the millikelvin range (typically <100 mK). This is necessary to minimize thermal noise and
ensure the electron is well-confined in the quantum dot.[2]

o Superconducting Magnet: Generates a strong, stable magnetic field (Bo) to split the energy
levels of the electron spin states, defining the qubit's |0) and |1) states.

e Control Electronics:

o Arbitrary Waveform Generators (AWGS): Produce precisely shaped microwave pulses that
are delivered to the device to manipulate the qubit's state (e.g., performing rotations on the
Bloch sphere).

o DC Voltage Sources: Apply biases to the metallic gates to form the quantum dot and tune
its energy levels.

o Readout System (Gate-Based Reflectometry): A scalable and compact method for reading
the qubit's spin state.[11][12][13][14]
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o One of the device gates is integrated into a resonant LC "tank" circuit.
o Aradio-frequency (RF) signal is sent to this circuit, and the reflected signal is measured.

o The spin state of the qubit affects the quantum capacitance of the system, which in turn
causes a measurable shift in the phase or amplitude of the reflected RF signal.[12] This
allows for the determination of whether the qubit is in the |0) or |1) state.

Experimental Setup for Qubit Coherence Measurement
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Caption: High-level schematic of the experimental setup.

Experimental Protocols

The following protocols detail the measurement of T1 and T2 coherence times.

Protocol 1: T1 (Spin-Lattice Relaxation Time)
Measurement
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This experiment measures the time it takes for an excited qubit to decay back to its ground
state. The standard method is the "inversion recovery" sequence.[15]

Methodology:

« Initialization: The qubit is prepared in its ground state |0). This is typically achieved by
waiting for a duration significantly longer than the expected T time to ensure thermal
equilibrium.

» Manipulation: A microwave Tt-pulse (equivalent to an X-gate) is applied to the qubit. This
inverts the qubit's state from |0) to the excited state |1).

o Free Evolution: The qubit is left to evolve freely for a variable delay time, 1. During this time,
it may relax back to the |0) state.

o Readout: The state of the qubit is measured using the gate-based reflectometry setup to
determine the probability of it being in the |1) state, P(]1)).

« |teration: Steps 1-4 are repeated for a range of different delay times (1). For each T, the
measurement is repeated many times to build up accurate statistics.

» Data Analysis: The measured P(|1)) is plotted as a function of 1. The resulting data points are
fitted to an exponential decay curve: P(]1)) = A* exp(-1/ T1) + B The value of T1 is extracted
from this fit.[16]
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T1 Measurement Workflow (Inversion Recovery)
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Caption: Workflow for measuring the Ta relaxation time.
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Protocol 2: T2 (Spin Dephasing Time) Measurement

This experiment measures how long the qubit can maintain its phase coherence. The Hahn
echo pulse sequence is commonly used to mitigate the effects of slow-moving noise and
measure the true T2 time.[10][17]

Methodology:

Initialization: The qubit is prepared in its ground state |0).

e Manipulation (Part 1): A microwave 11/2-pulse is applied. This puts the qubit into an equal
superposition of |0) and |1), placing its state vector on the equator of the Bloch sphere.

e Free Evolution (1/2): The qubit evolves freely for a time 1/2. During this period, dephasing
begins as different components of the quantum state accumulate phase at slightly different
rates due to local magnetic field fluctuations.

o Refocusing Pulse: A microwave Tt-pulse is applied. This pulse effectively reverses the
dephasing process by rotating the state vector 180 degrees around the x-axis of the Bloch
sphere. Faster-evolving components are now behind the slower ones.

» Free Evolution (1/2): The qubit evolves freely for another period of 1/2. The "slower" and
"faster" components of the state re-align, "echoing" back to a coherent state at the end of
this period.

e Manipulation (Part 2): A final 11/2-pulse is applied to rotate the qubit state from the equator of
the Bloch sphere to the poles, mapping the phase information back to a population difference
that can be measured.

e Readout: The final state of the qubit is measured.

« |teration & Data Analysis: The entire sequence is repeated for various total evolution times
(7). The resulting signal, which oscillates, will decay over time. The envelope of this decay is
fitted to an exponential function to extract T2.[16]
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T2 Measurement Workflow (Hahn Echo)
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Caption: Workflow for measuring the T2 dephasing time.
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Data Presentation

The use of isotopically purified 28Si has led to dramatic improvements in coherence times for
various types of spin qubits. The table below summarizes representative coherence times
found in literature.

Ti1 (Relaxation Tz (Dephasing

Qubit Type Silicon Purity . . Reference
Time) Time)

Phosphorus (P) ) ~10-100 s (at

Natural Si ~240 ps [9]
Donor 1.2K)
Phosphorus (P) Isotopically ~10-100 s (at

» ) 14 ms - 60 ms [91[15]

Donor Purified 28Si 1.2K)
P Donor _

Natural Si - 298 ps [18]
Molecule

Hole Spin (Boron  Isotopically

N ] 5+1ms 0.92 + 0.01 ms [17]
Acceptor) Purified 28Si
Quantum Dot Natural Si - ~55ns (T2) [18]
Quantum Dot Isotopically 268 s (T) (18]
uantum Do - ~ s (T2
Purified 28Si H

Note: Tz is the dephasing time measured with a simpler Ramsey sequence and is typically
shorter than the T2 measured with a Hahn echo, as it is more sensitive to low-frequency noise.*

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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